7-(2-phenylethyl)-2-[(2E)-3-(3-pyridinyl)-2-propenoyl]-2,7-diazaspiro[4.5]decane

• IUPAC Name: (E)-1-[9-(2-phenylethyl)-2,9-diazaspiro[4.5]decan-2-yl]-3-pyridin-3-ylprop-2-en-1-one
• InChI: InChI=1S/C24H29N3O/c28-23(10-9-22-8-4-14-25-18-22)27-17-13-24(20-27)12-5-15-26(19-24)16-11-21-6-2-1-3-7-21/h1-4,6-10,14,18H,5,11-13,15-17,19-20H2/b10-9+
• InChI Key: XSNWCIGVKMCQAG-MDZDMXLPSA-N
• Canonical SMILES: C1CC2(CCN(C2)C(=O)C=CC3=CN=CC=C3)CN(C1)CCC4=CC=CC=C4
• Isomeric SMILES: C1CC2(CCN(C2)C(=O)/C=C/C3=CN=CC=C3)CN(C1)CCC4=CC=CC=C4
• Molecular Formula: C24H29N3O
• Molecular Weight: 375.5 g/mol

Description

7-(2-phenylethyl)-2-[(2E)-3-(3-pyridinyl)-2-propenoyl]-2,7-diazaspiro[4.5]decane, also known as JP-1302, is a novel compound that has been studied for its potential therapeutic effects in various diseases.

Mechanism of Action

The mechanism of action of 7-(2-phenylethyl)-2-[(2E)-3-(3-pyridinyl)-2-propenoyl]-2,7-diazaspiro[4.5]decane involves the inhibition of various signaling pathways, including the PI3K/Akt and MAPK pathways, which are involved in cell growth and survival. 7-(2-phenylethyl)-2-[(2E)-3-(3-pyridinyl)-2-propenoyl]-2,7-diazaspiro[4.5]decane also activates the AMPK pathway, which is involved in energy metabolism and cell survival. Additionally, 7-(2-phenylethyl)-2-[(2E)-3-(3-pyridinyl)-2-propenoyl]-2,7-diazaspiro[4.5]decane has been shown to inhibit the activity of histone deacetylases, which are involved in gene expression and cellular processes.
Biochemical and Physiological Effects
7-(2-phenylethyl)-2-[(2E)-3-(3-pyridinyl)-2-propenoyl]-2,7-diazaspiro[4.5]decane has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and angiogenesis, the reduction of amyloid-beta plaque formation, the protection of dopaminergic neurons from oxidative stress, and the improvement of cognitive and motor function.

Advantages and Limitations for Lab Experiments

One advantage of using 7-(2-phenylethyl)-2-[(2E)-3-(3-pyridinyl)-2-propenoyl]-2,7-diazaspiro[4.5]decane in lab experiments is its ability to selectively target specific signaling pathways, which can help to identify potential therapeutic targets for various diseases. However, one limitation is the lack of information on the pharmacokinetics and toxicity of 7-(2-phenylethyl)-2-[(2E)-3-(3-pyridinyl)-2-propenoyl]-2,7-diazaspiro[4.5]decane, which may limit its clinical application.

Future Directions

There are several future directions for the study of 7-(2-phenylethyl)-2-[(2E)-3-(3-pyridinyl)-2-propenoyl]-2,7-diazaspiro[4.5]decane, including the identification of its pharmacokinetics and toxicity, the optimization of its synthesis method, the development of more potent analogs, and the evaluation of its therapeutic potential in other diseases. Additionally, the combination of 7-(2-phenylethyl)-2-[(2E)-3-(3-pyridinyl)-2-propenoyl]-2,7-diazaspiro[4.5]decane with other drugs or therapies may enhance its therapeutic effects and reduce potential side effects.

Scientific Research Applications

7-(2-phenylethyl)-2-[(2E)-3-(3-pyridinyl)-2-propenoyl]-2,7-diazaspiro[4.5]decane has been studied for its potential therapeutic effects in various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer, 7-(2-phenylethyl)-2-[(2E)-3-(3-pyridinyl)-2-propenoyl]-2,7-diazaspiro[4.5]decane has been shown to inhibit the growth of tumor cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's disease, 7-(2-phenylethyl)-2-[(2E)-3-(3-pyridinyl)-2-propenoyl]-2,7-diazaspiro[4.5]decane has been studied for its ability to reduce amyloid-beta plaque formation and improve cognitive function. In Parkinson's disease, 7-(2-phenylethyl)-2-[(2E)-3-(3-pyridinyl)-2-propenoyl]-2,7-diazaspiro[4.5]decane has been shown to protect dopaminergic neurons from oxidative stress and improve motor function.